Cas no 2171745-78-9 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid
• CAS No: 2171745-78-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5982542
• PubChem ID: 165540157
• Update Time: 2025-05-22

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}piperidine-2-carboxylic acid
• EN300-1482722
• 2171745-78-9

• Inchi： 1S/C27H30N2O6/c30-25(29-14-6-5-11-23(29)26(31)32)24-13-12-17(35-24)15-28-27(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-24H,5-6,11-16H2,(H,28,33)(H,31,32)
• InChI Key： YOGOEIWAWKQSJQ-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1C(N1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid

Comprehensive Analysis of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid (CAS No. 2171745-78-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid (CAS No. 2171745-78-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected oxolane-piperidine carboxylic acid, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the Fmoc-protecting group and the oxolane-piperidine scaffold, make it a versatile building block in modern drug discovery and bioconjugation strategies.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and proteins. Researchers and pharmaceutical companies are increasingly focusing on Fmoc-based protecting groups due to their stability under basic conditions and ease of removal under mild acidic conditions. This compound's CAS No. 2171745-78-9 is frequently searched in academic and industrial databases, reflecting its growing importance in peptide chemistry and medicinal chemistry applications.

One of the most compelling aspects of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid is its potential in addressing current challenges in drug delivery systems. The oxolane (tetrahydrofuran) ring and piperidine moiety contribute to enhanced bioavailability and membrane permeability, which are critical factors in the development of orally active drugs. Recent studies have highlighted the role of such hybrid structures in improving the pharmacokinetic profiles of peptide-based therapeutics, a hot topic in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for diverse derivatization opportunities. This feature aligns with the growing trend of click chemistry and bioconjugation techniques, which are revolutionizing targeted drug delivery and diagnostic agent development. The presence of both Fmoc-protected amine and free carboxylic acid groups in the same molecule makes it particularly valuable for sequential coupling strategies in peptide chain elongation.

In the context of current research trends, CAS No. 2171745-78-9 has gained attention for its potential applications in PROTAC (Proteolysis Targeting Chimeras) technology. The compound's structural elements could serve as linkers in these innovative therapeutic modalities that are transforming cancer treatment paradigms. Furthermore, its relevance to peptide-drug conjugates positions it at the forefront of precision medicine approaches, where targeted therapies with reduced side effects are highly sought after.

The quality control and characterization of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid are critical aspects for researchers. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify the purity and structural integrity of this compound. These analytical methods are frequently discussed in scientific forums and search queries related to Fmoc-amino acid derivatives and peptide synthesis reagents.

As the pharmaceutical industry continues to explore macrocyclic peptides and constrained peptidomimetics, compounds like CAS No. 2171745-78-9 are becoming increasingly valuable. The rigid oxolane-piperidine structure can impart conformational restraint to peptide chains, potentially enhancing receptor binding specificity and metabolic stability. This aligns perfectly with current efforts to develop next-generation peptide therapeutics with improved drug-like properties.

Environmental considerations in chemical synthesis have also brought attention to compounds like 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid. The development of green chemistry approaches for Fmoc-protected amino acid derivatives is an active area of research, with scientists seeking more sustainable methods for their production while maintaining high purity standards. This aspect frequently appears in search queries related to sustainable peptide synthesis and eco-friendly protecting groups.

In conclusion, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}piperidine-2-carboxylic acid (CAS No. 2171745-78-9) represents a sophisticated tool in modern medicinal chemistry. Its multifaceted applications span from traditional peptide synthesis to cutting-edge therapeutic technologies, making it a compound of enduring relevance in both academic and industrial settings. As research continues to uncover new applications for this molecular scaffold, its importance in drug discovery and development is likely to grow even further.